Cas no 2229267-19-8 (tert-butyl N-4-chloro-3-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate)

• Product Name: tert-butyl N-4-chloro-3-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate
• CAS No: 2229267-19-8
• MF: C₁₃H₁₅ClF₃NO₃
• MW: 325.711313486099
• CID: 6283907
• PubChem ID: 165751530
• Update Time: 2025-05-23

tert-butyl N-4-chloro-3-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-chloro-3-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate
• 2229267-19-8
• tert-butyl N-[4-chloro-3-(2,2,2-trifluoro-1-hydroxyethyl)phenyl]carbamate
• EN300-1871095

• Inchi： 1S/C13H15ClF3NO3/c1-12(2,3)21-11(20)18-7-4-5-9(14)8(6-7)10(19)13(15,16)17/h4-6,10,19H,1-3H3,(H,18,20)
• InChI Key： VDAUTQBOUBYKML-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(C(F)(F)F)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 325.0692555g/mol
• Monoisotopic Mass: 325.0692555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-4-chloro-3-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate

tert-butyl N-4-chloro-3-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate: A Comprehensive Overview

tert-butyl N-4-chloro-3-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate (CAS No. 2229267-19-8) is a highly specialized organic compound with significant applications in various fields. This compound is notable for its unique structure, which combines a tert-butyl group, a chloro-substituted phenyl ring, and a trifluoroethyl group with a hydroxyl functionality. The combination of these groups imparts distinctive chemical and physical properties to the molecule, making it valuable in research and industrial applications.

The synthesis of tert-butyl N-4-chloro-3-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate involves advanced organic chemistry techniques. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production process. These advancements not only improve the efficiency of synthesis but also reduce environmental impact, aligning with current sustainability goals in the chemical industry.

One of the most promising applications of this compound lies in its use as an intermediate in pharmaceutical research. The presence of the chloro group and the trifluoroethyl group provides opportunities for exploring its potential as a drug candidate or a building block for more complex molecules. Recent studies have highlighted its role in modulating enzyme activity and its potential as an inhibitor in various biochemical pathways. For example, investigations into its interaction with kinase enzymes have shown promising results, suggesting its potential in anticancer drug development.

In addition to pharmaceutical applications, tert-butyl N-4-chloro-3-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate has found utility in agrochemicals. Its ability to act as a precursor for herbicides and fungicides has been explored extensively. The hydroxyl group in the molecule plays a critical role in enhancing its bioavailability and stability when used in agricultural settings. Recent field trials have demonstrated its efficacy in controlling specific plant pathogens without adverse effects on non-target organisms.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. Researchers have investigated its potential as a component in polymer formulations and advanced materials. The trifluoroethyl group contributes to the molecule's hydrophobicity and thermal stability, making it suitable for high-performance materials used in aerospace and electronics industries.

From an environmental perspective, understanding the degradation pathways of tert-butyl N-4-chloro-3-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate is crucial for assessing its ecological impact. Recent studies have employed computational chemistry methods to predict its biodegradation rates under various conditions. These findings are essential for developing safe disposal methods and minimizing environmental risks associated with its use.

In conclusion, tert-butyl N-4-chloro-3-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate (CAS No. 2229267-19-8) is a multifaceted compound with diverse applications across multiple industries. Its unique structure enables it to serve as an intermediate in pharmaceuticals, agrochemicals, and advanced materials. Ongoing research continues to uncover new potential uses while addressing environmental concerns associated with its production and application.